Methyl 3-amino-6-cyclopropylpyrazine-2-carboxylate

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: methyl 3-amino-6-cyclopropylpyrazine-2-carboxylate
• InChI: InChI=1S/C9H11N3O2/c1-14-9(13)7-8(10)11-4-6(12-7)5-2-3-5/h4-5H,2-3H2,1H3,(H2,10,11)
• InChI Key: LMCJMXAMNVRKHV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CN=C1N)C2CC2

Description

Methyl 3-amino-6-cyclopropylpyrazine-2-carboxylate is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-amino-6-bromopyrazine-2-carboxylic acid methyl ester (17.8 g, 76.7 mmol), cyclopropylboronic acid (8.57 g, 99.7 mmol), potassium phosphate (57.0 g, 268 mmol) and tricyclohexylphosphine (2.15 g, 7.67 mmol) in toluene (445 ml) and water (22 ml) was added palladium(II) acetate (0.86 g, 3.84 mmol). The reaction mixture was heated to 100° C. and stirred for 20 h. Water (200 ml) was added, the organic layer was washed with water and brine and the aqueous layer was back-extracted with ethyl acetate. The combined organic phases were dried and the solvent was evaporated. The product was obtained after silica gel chromatography using a heptane/ethyl acetate gradient as yellow solid (1.69 g, 11.4%).